2-methoxy-6-({[4-(1-naphthylmethyl)-1-piperazinyl]imino}methyl)phenol

• IUPAC Name: 2-methoxy-6-[(E)-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]iminomethyl]phenol
• InChI: InChI=1S/C23H25N3O2/c1-28-22-11-5-8-19(23(22)27)16-24-26-14-12-25(13-15-26)17-20-9-4-7-18-6-2-3-10-21(18)20/h2-11,16,27H,12-15,17H2,1H3/b24-16+
• InChI Key: MVRFNWWEHMMPNK-LFVJCYFKSA-N
• Canonical SMILES: COC1=CC=CC(=C1O)C=NN2CCN(CC2)CC3=CC=CC4=CC=CC=C43
• Isomeric SMILES: COC1=CC=CC(=C1O)/C=N/N2CCN(CC2)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C23H25N3O2
• Molecular Weight: 375.5 g/mol

Description

2-Methoxy-6-({[4-(1-naphthylmethyl)-1-piperazinyl]imino}methyl)phenol is a Schiff base (imine) derivative featuring a phenolic core with a methoxy group at position 2 and a piperazinyl moiety substituted with a 1-naphthylmethyl group at position 2. The imine linkage (-CH=N-) at position 6 connects the aromatic ring to the piperazine scaffold.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Variations

Table 1: Key Structural Differences Among Analogues

Compound Name	Substituents on Piperazine	Aromatic Ring Modifications	Molecular Weight (g/mol)	Reference
Target Compound	4-(1-Naphthylmethyl)	2-Methoxy, 6-iminomethylphenol	~395.5 (estimated)
2-Methoxy-6-[(4-Methylphenyl)iminomethyl]phenol	None (simple phenyl)	4-Methylphenyl imine	241.3
MFIP ()	Trifluoromethylphenyl	3-Trifluoromethylphenyl imine	~325.3
FPIN ()	2-Fluorophenyl	Naphthol core	~267.3
2-((4-Benzylpiperazin-1-yl)iminomethyl)-6-methoxyphenol	4-Benzylpiperazine	Benzyl-substituted piperazine	325.4
2-Methoxy-6-[(3-Nitrophenyl)iminomethyl]phenol	None (simple phenyl)	3-Nitrophenyl imine	272.3

Key Observations :

• Electron-withdrawing groups (e.g., -NO₂ in ) may increase electrophilicity, influencing redox activity or receptor binding.
• Fluorinated imines (e.g., MFIP) exhibit unique electronic properties due to the strong C-F bond, which can alter dipole moments and stability .

Structure-Activity Relationships (SAR) :

• Piperazine Substitution : Bulky groups (e.g., naphthylmethyl) may enhance selectivity for hydrophobic binding pockets in enzymes or receptors .
• Methoxy Groups: Improve antioxidant capacity by stabilizing phenolic radicals .
• Electron-Deficient Imines (e.g., nitro derivatives): Potential for DNA intercalation or enzyme inhibition via charge-transfer interactions .

Physicochemical Properties

Table 3: Comparative Physicochemical Data

Compound	Solubility	Melting Point (°C)	Spectral Data (IR/NMR)	Reference
Target Compound	Low (predicted)	N/A	Expected C=N stretch ~1600 cm⁻¹; phenolic -OH ~3300 cm⁻¹
2-Methoxy-6-[(4-Methylphenyl)iminomethyl]phenol	Insoluble in water	116–117 ()	GCMS m/z 241 (MW confirmation)
MFIP	Moderate in DMSO	193–194	Trifluoromethyl C-F peaks ~1100 cm⁻¹
FPIN	Low in water	>200	Fluorophenyl C-F ~1200 cm⁻¹

Notes:

• The naphthyl group likely reduces aqueous solubility compared to smaller substituents, necessitating DMSO or ethanol for biological assays .
• Fluorinated compounds show distinct IR peaks for C-F bonds, aiding structural confirmation .